Cas no 2228877-36-7 (1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine)
1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine
- 2228877-36-7
- [1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine
- EN300-1726676
-
- Inchi: 1S/C13H17FN2/c1-13(2,15-3)7-9-8-16-11-6-4-5-10(14)12(9)11/h4-6,8,15-16H,7H2,1-3H3
- InChI Key: ITVKGLKMALOYQK-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C(=CN2)CC(C)(C)NC
Computed Properties
- Exact Mass: 220.13757671g/mol
- Monoisotopic Mass: 220.13757671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 27.8Ų
1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1726676-0.05g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1726676-0.1g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1726676-0.25g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1726676-0.5g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1726676-1.0g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 1g |
$1414.0 | 2023-05-26 | ||
| Enamine | EN300-1726676-2.5g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1726676-5.0g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 5g |
$4102.0 | 2023-05-26 | ||
| Enamine | EN300-1726676-10.0g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 10g |
$6082.0 | 2023-05-26 | ||
| Enamine | EN300-1726676-1g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1726676-5g |
[1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl](methyl)amine |
2228877-36-7 | 5g |
$4102.0 | 2023-09-20 |
1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine
Professional Introduction to Compound with CAS No. 2228877-36-7 and Product Name: 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine
Compound with the CAS number 2228877-36-7 and the product name 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 4-fluoro-1H-indole moiety, which is a well-documented pharmacophore in the design of bioactive molecules. The presence of this moiety, along with the 2-methylpropan-2-yl(methyl)amine substituent, contributes to the compound's distinctive chemical profile and biological activity.
The 4-fluoro-1H-indole core is particularly noteworthy as it has been extensively studied for its role in modulating various biological pathways. This scaffold is frequently employed in the synthesis of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The fluorine atom at the 4-position enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development into therapeutic agents. Additionally, the 2-methylpropan-2-yl(methyl)amine group introduces steric bulk and potential hydrogen bonding capabilities, which can influence both the compound's solubility and its interactions with biological targets.
In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. The 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine compound is no exception and has been explored for its potential pharmacological effects. Studies have indicated that this molecule exhibits promising activity as an inhibitor of certain kinases and transcription factors. These kinases are often dysregulated in various diseases, making them prime targets for therapeutic intervention. The ability of this compound to modulate these kinases could lead to novel treatments for conditions such as cancer and autoimmune diseases.
One of the most compelling aspects of this compound is its potential for further derivatization and optimization. The combination of the 4-fluoro-1H-indole pharmacophore with the 2-methylpropan-2-yl(methyl)amine group provides a versatile platform for structure-based drug design. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity, selectivity, and pharmacokinetic properties. This flexibility is crucial in the drug discovery process, where achieving an optimal balance between efficacy and safety is paramount.
The synthesis of 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine involves a series of well-established organic reactions that highlight its synthetic accessibility. The fluorinated indole core can be introduced through nucleophilic aromatic substitution or cross-coupling reactions, while the amine substituent can be incorporated via reductive amination or other amide-forming reactions. These synthetic strategies not only facilitate the production of this compound but also provide a framework for generating related analogs with tailored properties.
Recent advances in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have been instrumental in predicting how it interacts with biological targets at the atomic level. These studies have revealed insights into its binding affinity, binding mode, and potential side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and increase the likelihood of identifying lead compounds that exhibit desirable therapeutic profiles.
The pharmacological evaluation of 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine has shown intriguing results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific kinases with high potency and selectivity. Additionally, animal models have provided evidence of its efficacy in reducing disease symptoms associated with these kinases. These findings support further investigation into its potential as a therapeutic agent and highlight its significance as a lead compound for drug development.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The 4-fluoro-1H-indole scaffold exemplifies how structural modifications can lead to novel bioactive molecules with therapeutic potential. By integrating cutting-edge synthetic methods with advanced computational techniques, researchers are poised to unlock new possibilities in drug discovery. The 1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-ylyl(methyl)amine compound serves as a testament to these advancements and underscores their importance in addressing unmet medical needs.
The future prospects for this compound are promising, with ongoing research aimed at elucidating its full therapeutic potential. Further investigations will focus on optimizing its pharmacokinetic properties, exploring new indications, and evaluating its safety profile in clinical trials. As part of a broader effort to develop innovative treatments for complex diseases, compounds like this play a crucial role in advancing medical science.
2228877-36-7 (1-(4-fluoro-1H-indol-3-yl)-2-methylpropan-2-yl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)